[2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C22H20FN5O
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 2-(2-fluorophenyl)-N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]ethanamine
• InChI: InChI=1S/C22H20FN5O/c23-21-12-5-4-8-18(21)13-14-24-16-17-7-6-11-20(15-17)29-22-25-26-27-28(22)19-9-2-1-3-10-19/h1-12,15,24H,13-14,16H2
• InChI Key: TZAGJDWMLIQVGE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)OC3=CC=CC(=C3)CNCCC4=CC=CC=C4F

Description

[2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various laboratory experiments, and researchers are exploring its potential for use in various fields.

Mechanism of Action

The exact mechanism of action of [2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is not fully understood, but it is believed to act on various receptors and enzymes in the body. It may also affect the levels of various neurotransmitters and hormones, leading to its observed effects.
Biochemical and Physiological Effects:
[2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the levels of various neurotransmitters and hormones, and may have anti-inflammatory, analgesic, and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using [2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine in laboratory experiments is its relatively low toxicity and high potency. However, it may also have some limitations, such as its potential for off-target effects and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on [2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine. Some possible areas of study include its potential for use in treating various diseases and disorders, its effects on various neurotransmitter and hormone systems, and its potential for use in drug development and discovery. Additionally, researchers may explore its potential for use in combination with other compounds or therapies, or its potential for use in different experimental models or settings.

Synthesis Methods

The synthesis of [2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine involves a series of chemical reactions that are carried out in a laboratory setting. The exact method of synthesis may vary depending on the specific requirements of the experiment, but generally involves the use of various chemical reagents and solvents.

Scientific Research Applications

[2-(2-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been widely studied for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, and researchers are exploring its potential for use in various fields.